Egfr-IN-112

• Molecular Formula: C27H23N3S
• Molecular Weight: 421.6 g/mol
• InChI: InChI=1S/C27H23N3S/c1-4-10-19(11-5-1)25-22-23(26(30-29-25)20-12-6-2-7-13-20)27(15-8-3-9-16-27)28-24(22)21-14-17-31-18-21/h1-2,4-7,10-14,17-18H,3,8-9,15-16H2
• InChIKey: BRLRIGFPXOEBQR-UHFFFAOYSA-N

Egfr-IN-112 Baseline Characterization and Procurement

Egfr-IN-112 (also designated SPP10) is a spiro-pyrrolopyridazine derivative that functions as an epidermal growth factor receptor (EGFR) kinase inhibitor [1]. The compound carries the CAS Registry Number 2758436-98-3 and has the molecular formula C27H23N3S with a molecular weight of 421.56 g/mol [2]. In the primary peer-reviewed evaluation of this compound, SPP10 was identified as the most potent derivative among 21 newly synthesized spiro-pyrrolopyridazine analogs, demonstrating selective cytotoxicity against breast (MCF-7), lung (H69AR), and prostate (PC-3) cancer cell lines while exhibiting reduced impact on nontumorigenic HEK-293 cells [1]. The compound induces apoptosis through modulation of Bcl-2 family proteins and has been characterized through both biochemical EGFR kinase inhibition assays and molecular docking studies with wild-type and T790M mutant EGFR [1].

1 Spiro-pyrrolopyridazine EGFR kinase inhibitor tool compound for pathway studies

2 Supports cell-model cytotoxicity endpoint review across breast, lung, and prostate cancer lines

3 Apoptosis pathway-response interpretation via Bcl-2/Bax modulation readout

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source
• [2] ChemicalBook. EGFR-IN-112 CAS#: 2758436-98-3. ChemicalBook Product Database. View Source

Why Generic EGFR Inhibitor Substitution Fails

Substituting Egfr-IN-112 with another EGFR inhibitor such as erlotinib, gefitinib, or a different spiro-pyrrolopyridazine derivative within the same chemical series is not scientifically interchangeable due to quantifiable differences in selectivity index, cellular cytotoxicity profile, and mutant EGFR binding characteristics. Within the same 21-compound spiro-pyrrolopyridazine library, IC50 values against MCF-7 breast cancer cells varied over 40-fold, ranging from 2.31 μM (SPP10) to 95.2 μM (SPP11) [1]. Furthermore, only SPP10 demonstrated a selectivity index exceeding the threshold of 2.0 across all three cancer cell types tested, whereas closely related analogs such as SPP3 failed to achieve cancer-selective cytotoxicity [1]. These intra-class potency disparities and selectivity variations preclude generic substitution without compromising experimental reproducibility. The quantitative evidence below establishes the specific dimensions along which Egfr-IN-112 differentiates from its nearest comparators.

Chemotype Spiro-pyrrolopyridazine scaffold differs structurally from anilinoquinazoline-based EGFR inhibitors; biological profile may not transfer

Mechanism Bcl-2/Bax dual modulation and T790M binding profile are compound-specific; generic EGFR inhibitors may not replicate this apoptotic signature

Selectivity Cytotoxicity selectivity margin observed in reported cell models may differ with alternative EGFR inhibitors; direct substitution risks confounding experimental outcomes

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Quantitative Evidence for Informed Procurement

Superior Kinase Inhibition vs. Erlotinib

Within the 21-compound spiro-pyrrolopyridazine series evaluated in the same study, SPP3 and SPP10 were the only derivatives exhibiting broad cytotoxicity across all three cancer cell lines. However, their selectivity profiles diverge markedly. SPP3 showed high cytotoxicity against nontumorigenic HEK-293 cells with an IC50 of 7.5 ± 1.0 μM, yielding selectivity index (SI) values of 0.72, 0.76, and 0.90 for MCF-7, H69AR, and PC-3 cells respectively—all below the threshold of 1.0, indicating no cancer-selective cytotoxicity. In contrast, SPP10 (Egfr-IN-112) demonstrated substantially reduced toxicity toward HEK-293 cells with an IC50 of 26.8 ± 0.4 μM, resulting in SI values of 11.6, 8.48, and 6.38 for the same three cancer cell lines [1]. This represents an SI differential exceeding 7-fold to 16-fold depending on the specific cancer cell type. An SI value equal to or greater than 2 is deemed exceptionally high; only SPP10 met this criterion across all tested cancer cell lines [1].

EGFR Kinase Inhibition

Head-to-head

Reported to surpass erlotinib activity in HTRF kinase assay

Assay response context; supports EGFR inhibition endpoint comparison

Exact IC50 fold-change not reported in source abstract

Evidence Dimension	Selectivity Index (SI) for cancer cells versus nontumorigenic HEK-293 cells
Target Compound Data	SI values: 11.6 (MCF-7), 8.48 (H69AR), 6.38 (PC-3); HEK-293 IC50 = 26.8 ± 0.4 μM
Comparator Or Baseline	SPP3 (intra-class analog): SI values: 0.72 (MCF-7), 0.76 (H69AR), 0.90 (PC-3); HEK-293 IC50 = 7.5 ± 1.0 μM
Quantified Difference	SI differential: SPP10 exhibits 7.1-fold to 16.1-fold higher selectivity index versus SPP3 depending on cancer cell type; HEK-293 IC50 differential: 3.6-fold reduced non-tumor toxicity
Conditions	XTT cytotoxicity assay; 72 h incubation; MCF-7 (breast), H69AR (lung), PC-3 (prostate) cancer cells; HEK-293 nontumorigenic cells

Why This Matters

This quantitative selectivity differential directly impacts procurement decisions for researchers requiring compounds with demonstrated cancer-selective cytotoxicity rather than broad cytotoxic agents that lack tumor specificity.

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Selective Cytotoxicity in Cancer Cells

In a homogeneous time-resolved fluorescence (HTRF) assay measuring EGFR kinase inhibition, Egfr-IN-112 (SPP10) demonstrated activity comparable to or exceeding that of the reference drug erlotinib. Against wild-type EGFR, SPP10 exhibited an IC50 of 0.20 μM in H69AR lung cancer cells, whereas erlotinib showed an IC50 of 0.39 ± 0.1 μM under identical assay conditions [1]. This represents a 1.95-fold greater potency for SPP10 in this specific cellular context. In MCF-7 and PC-3 cells, SPP10 demonstrated EGFR inhibitory activity similar to erlotinib, with IC50 values of 0.40 ± 0.12 μM and 0.42 ± 0.8 μM, respectively, compared to erlotinib's IC50 values in the same range [1].

Cytotoxic Selectivity

Reported

Selectivity Index ~6.4 to 11.6 (cancer vs. HEK-293 cells)

Cell-model response context; supports cytotoxicity endpoint review

XTT assay, 72h; MCF-7, H69AR, PC-3 lines

Evidence Dimension	EGFR wild-type kinase inhibitory activity (IC50)
Target Compound Data	IC50 = 0.20 μM (H69AR cells); IC50 = 0.40 ± 0.12 μM (MCF-7); IC50 = 0.42 ± 0.8 μM (PC-3)
Comparator Or Baseline	Erlotinib: IC50 = 0.39 ± 0.1 μM (H69AR); IC50 = similar range for MCF-7 and PC-3 (exact values not provided in the same dataset but reported as similar)
Quantified Difference	1.95-fold lower IC50 for SPP10 versus erlotinib in H69AR cells; comparable activity in MCF-7 and PC-3 cells
Conditions	HTRF assay; 72 h; MCF-7, H69AR, and PC-3 cancer cell lines; wild-type EGFR

Why This Matters

For researchers focused on lung cancer models, this 1.95-fold potency advantage in the H69AR cell line provides a quantifiable basis for selecting Egfr-IN-112 over erlotinib when higher EGFR inhibitory potency is a critical experimental parameter.

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Dual Bcl-2/Bax Apoptotic Modulation

In head-to-head cytotoxicity comparisons conducted within the same study, Egfr-IN-112 (SPP10) demonstrated substantially lower IC50 values than the reference EGFR inhibitor erlotinib across all three cancer cell lines tested. In MCF-7 breast cancer cells, SPP10 achieved an IC50 of 2.31 ± 0.3 μM compared to erlotinib's 19.4 ± 2.0 μM—an 8.4-fold difference. In H69AR lung cancer cells, SPP10 showed an IC50 of 3.16 ± 0.8 μM versus erlotinib's 21.5 ± 1.8 μM, representing a 6.8-fold greater potency. In PC-3 prostate cancer cells, SPP10 exhibited an IC50 of 4.2 ± 0.2 μM compared to erlotinib's 18.9 ± 3.2 μM, a 4.5-fold difference. SPP10 also demonstrated superior cytotoxicity compared to cisplatin, which showed IC50 values of 16.8 ± 2.4 μM, 18.2 ± 0.8 μM, and 14.9 ± 4.1 μM for MCF-7, H69AR, and PC-3 cells, respectively [1].

Apoptotic Protein Modulation

Class-level

Bcl-2 inhibition with concurrent Bax and cytochrome c induction

Apoptosis pathway-response context; Bcl-2/Bax axis readout

Western blot; densitometry values not reported

Evidence Dimension	Cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	MCF-7: 2.31 ± 0.3 μM; H69AR: 3.16 ± 0.8 μM; PC-3: 4.2 ± 0.2 μM
Comparator Or Baseline	Erlotinib: MCF-7 19.4 ± 2.0 μM, H69AR 21.5 ± 1.8 μM, PC-3 18.9 ± 3.2 μM; Cisplatin: MCF-7 16.8 ± 2.4 μM, H69AR 18.2 ± 0.8 μM, PC-3 14.9 ± 4.1 μM
Quantified Difference	SPP10 versus erlotinib: 8.4-fold (MCF-7), 6.8-fold (H69AR), 4.5-fold (PC-3) lower IC50; SPP10 versus cisplatin: 7.3-fold (MCF-7), 5.8-fold (H69AR), 3.5-fold (PC-3) lower IC50
Conditions	XTT assay; 72 h incubation; MCF-7 breast cancer, H69AR lung cancer, PC-3 prostate cancer cell lines

Why This Matters

The consistent 4.5-fold to 8.4-fold cytotoxicity advantage over erlotinib across three distinct cancer types provides a robust, quantifiable justification for selecting Egfr-IN-112 in studies where potent antiproliferative activity is required.

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Binding to Wild-Type and T790M Mutant EGFR

In silico molecular docking analysis performed within the same study evaluated the binding interactions of SPP10 with both wild-type EGFR (EGFRWT) and the T790M mutant EGFR (EGFRT790M), with erlotinib (EB) serving as the reference comparator. Against EGFRWT, SPP10 achieved a docking score of –152.468 kcal/mol, with hydrogen bond interactions at Lys851 and Arg817. Against the clinically relevant T790M resistance mutant, SPP10 exhibited a docking score of –134.866 kcal/mol, with hydrogen bond interactions at Glu758, Phe723, Asp855, Glu762, and Met790 [1]. By comparison, erlotinib showed a docking score of –179.941 kcal/mol against EGFRWT and –150.700 kcal/mol against EGFRT790M [1]. While erlotinib's docking scores were more negative (indicating stronger predicted binding), SPP10 maintains a differential of only 17.603 kcal/mol against EGFRT790M versus erlotinib, demonstrating meaningful binding affinity to the mutant receptor that confers resistance to first-generation EGFR inhibitors.

T790M Mutant Binding

Context-dependent

Docking score: -134.866 kcal/mol (T790M); -152.468 kcal/mol (WT)

In silico binding prediction context; supports T790M resistance model studies

Computational model; requires experimental validation

Evidence Dimension	Molecular docking binding affinity (kcal/mol) to EGFR variants
Target Compound Data	EGFRWT: –152.468 kcal/mol; EGFRT790M: –134.866 kcal/mol
Comparator Or Baseline	Erlotinib (EB): EGFRWT: –179.941 kcal/mol; EGFRT790M: –150.700 kcal/mol
Quantified Difference	SPP10 versus erlotinib on EGFRWT: 27.473 kcal/mol less negative; SPP10 versus erlotinib on EGFRT790M: 15.834 kcal/mol less negative
Conditions	Molecular docking using Discovery Studio software; grid box 60 Å × 60 Å × 60 Å; validation with RMSD below 2 Å

Why This Matters

This docking data provides computational evidence that SPP10 retains binding affinity to the T790M mutant EGFR, which is relevant for research applications focused on acquired resistance mechanisms where first-generation EGFR inhibitors lose efficacy.

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Apoptotic Protein Modulation: Egfr-IN-112 Bcl-2 Inhibition and Bax Induction Fold-Changes

Western blot analysis conducted in the primary study quantified the effects of SPP10 treatment on key apoptotic regulatory proteins. Treatment with SPP10 for 72 hours at its IC50 concentration resulted in the inhibition of the antiapoptotic protein Bcl-2 by 2.3-fold in MCF-7 cells, 2.6-fold in H69AR cells, and 3.2-fold in PC-3 cells. Concurrently, SPP10 induced the pro-apoptotic protein Bax by 3.4-fold in MCF-7 cells, 4.1-fold in H69AR cells, and 5.2-fold in PC-3 cells. Additionally, cytochrome c levels were induced by 3.8-fold, 3.6-fold, and 4.4-fold in MCF-7, H69AR, and PC-3 cells, respectively [1]. Flow cytometric analysis confirmed potent apoptotic induction, with total apoptotic cell populations (early plus late apoptosis) of 88.0% in MCF-7 cells, 86.8% in H69AR cells, and 86.7% in PC-3 cells following SPP10 treatment [1]. No direct comparator data for these protein-level changes were provided for erlotinib or other reference compounds in this study.

Evidence Dimension	Apoptotic protein expression modulation (fold-change relative to control)
Target Compound Data	Bcl-2 inhibition: 2.3-fold (MCF-7), 2.6-fold (H69AR), 3.2-fold (PC-3); Bax induction: 3.4-fold (MCF-7), 4.1-fold (H69AR), 5.2-fold (PC-3); Cyt c induction: 3.8-fold (MCF-7), 3.6-fold (H69AR), 4.4-fold (PC-3)
Comparator Or Baseline	No comparator data available; baseline is untreated control cells
Quantified Difference	Not applicable (no comparator data provided)
Conditions	Western blot analysis; 72 h treatment with IC50 concentration of SPP10; MCF-7, H69AR, and PC-3 cancer cell lines

Why This Matters

While lacking direct comparator data for these specific protein endpoints, this evidence confirms that Egfr-IN-112 engages the mitochondrial apoptotic pathway through quantifiable Bcl-2/Bax modulation, which supports its use in apoptosis mechanism studies where such endpoints are primary readouts.

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source

Optimal Research Application Scenarios

EGFR-Dependent Apoptosis in Cancer Models

Based on the selectivity index data established in Section 3, Egfr-IN-112 is specifically indicated for studies where distinguishing between cancer-selective cytotoxicity and general cytotoxicity is a critical experimental parameter. With selectivity index values of 11.6, 8.48, and 6.38 for MCF-7, H69AR, and PC-3 cells respectively [1]—all exceeding the established threshold of 2.0 for high selectivity—this compound enables researchers to study EGFR inhibition-mediated cell death with reduced confounding effects from non-specific toxicity. This differentiation is particularly meaningful when selecting between SPP10 and SPP3, which exhibited sub-threshold SI values of 0.72–0.90 and should be avoided for applications requiring cancer-selective activity.

Comparative EGFR Inhibitor Potency and Selectivity

For investigators employing H69AR small cell lung cancer models, Egfr-IN-112 offers a quantifiable advantage over erlotinib. The 1.95-fold lower IC50 for EGFR kinase inhibition in H69AR cells (0.20 μM for SPP10 versus 0.39 ± 0.1 μM for erlotinib) [1] provides a defined potency differential that may influence experimental design when maximal target engagement is required at lower compound concentrations. This specific differentiation makes SPP10 a preferred choice over erlotinib in H69AR-based lung cancer studies, though researchers should note that comparative data for other EGFR inhibitors such as gefitinib or osimertinib in this specific cellular context are not available.

Resistance to First-Generation EGFR Inhibitors

Given the wide range of cytotoxicity observed across the 21-compound spiro-pyrrolopyridazine library (IC50 values spanning from 2.31 μM to 140.0 μM against MCF-7 cells) [1], Egfr-IN-112 (SPP10) serves as the optimal positive control or lead reference compound for structure-activity relationship (SAR) investigations within this chemical class. The compound's consistent top-tier potency across all three cancer types tested, combined with its documented selectivity index advantage over SPP3 [1], provides a benchmark for evaluating modifications to the spiro-pyrrolopyridazine scaffold.

In Vivo Efficacy with Predicted Therapeutic Window

Based on western blot evidence demonstrating quantifiable fold-changes in Bcl-2 inhibition (2.3- to 3.2-fold) and Bax induction (3.4- to 5.2-fold) across MCF-7, H69AR, and PC-3 cell lines [1], Egfr-IN-112 is suitable for apoptosis mechanism studies where modulation of mitochondrial pathway proteins is a primary endpoint. The availability of these protein-level quantitative data, though lacking direct comparator values, provides a documented baseline for experimental design. This application scenario is supported by the same peer-reviewed study that also confirms EGFR kinase inhibition and selective cytotoxicity.

Application

Selection Property

Validation Focus

Apoptosis mechanism studies

Bcl-2/Bax pathway modulation profile

Apoptotic protein expression endpoints

EGFR inhibitor screening studies

Kinase inhibition assay context

Comparative EGFR activity endpoints

T790M resistance mechanism studies

Mutant EGFR binding profile

T790M vs. wild-type signaling endpoints

Cancer cell-model selectivity studies

Cell-model selectivity review

Cytotoxicity and selectivity endpoints

• [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source